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An In-depth Technical Guide to 2-Methoxy-4-vinylphenol: Discovery, History, and Core

Technical Data

Executive Summary
2-Methoxy-4-vinylphenol (MVP), also known as 4-vinylguaiacol, is a naturally occurring

aromatic compound of significant interest to the flavor, fragrance, pharmaceutical, and polymer

industries. Initially identified as a key contributor to the characteristic aromas of various foods

and beverages, its origins are primarily traced to the microbial decarboxylation of ferulic acid, a

common constituent of plant cell walls. This technical guide provides a comprehensive

overview of the discovery and history of MVP, its natural occurrence and biosynthesis,

established methods for its chemical synthesis, and its key physicochemical and biological

properties. Detailed experimental protocols and structured data tables are presented to support

researchers, scientists, and drug development professionals in their work with this versatile

molecule.

Introduction
2-Methoxy-4-vinylphenol (C₉H₁₀O₂) is a substituted phenol that imparts spicy, clove-like, and

sometimes smoky or medicinal aromas.[1] Its presence is a defining characteristic in many

fermented products, including certain beers, wines, and soy sauce.[2][3] Beyond its role as a

flavor and fragrance compound, MVP has garnered attention for its diverse biological activities

and its potential as a bio-based monomer for polymer synthesis.[4][5] This guide delves into the

core technical aspects of MVP, from its historical identification to its modern applications.
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Discovery and History
The definitive first synthesis or isolation of 2-methoxy-4-vinylphenol is not clearly documented

in a single seminal publication. Its history is intrinsically linked to the study of natural products

and the chemical investigation of flavors and aromas that began in the 19th and early 20th

centuries. The parent compound, guaiacol, was first isolated in 1826 from wood creosote.[6]

The discovery of MVP likely emerged from the analytical characterization of essential oils and

fermented beverages where it is naturally present.

The scientific understanding of MVP's origin significantly advanced with the study of ferulic acid

metabolism in microorganisms. It was observed that certain yeasts and bacteria could

transform ferulic acid, a widespread phenolic acid in plants, into 4-vinylguaiacol.[1][2] This

discovery was pivotal in explaining the characteristic clove-like flavor of German-style wheat

beers, which is produced by specific strains of Saccharomyces cerevisiae.[1]

The development of modern analytical techniques, such as gas chromatography-mass

spectrometry (GC-MS) and high-performance liquid chromatography (HPLC), in the mid-20th

century, was instrumental in definitively identifying and quantifying MVP in a wide array of

natural sources.[7] This solidified its importance in food chemistry and paved the way for more

targeted research into its synthesis and properties. While early chemical syntheses of related

vinylphenols were explored, the efficient and specific synthesis of MVP has been a more recent

focus, largely driven by the demand for nature-identical flavor compounds and bio-based

chemical feedstocks.[8][9]

Natural Occurrence and Biosynthesis
2-Methoxy-4-vinylphenol is found in a variety of natural sources, often as a product of

microbial activity. It is a well-known constituent of:

Fermented Beverages: Notably present in German-style wheat beers (Weissbier), some

Belgian ales, and certain wines, where it is produced by yeast.[1][3]

Foods: It contributes to the aroma of buckwheat, roasted coffee, and some soy sauces.[2]

Essential Oils: Found in the essential oils of plants such as clove, nutmeg, and cinnamon,

though often in smaller quantities compared to other aromatic compounds.[6]
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The primary biosynthetic pathway for MVP in microorganisms is the enzymatic decarboxylation

of ferulic acid. This process is catalyzed by the enzyme ferulic acid decarboxylase (FDC).[10]

Caption: Biosynthesis of 2-Methoxy-4-vinylphenol from Ferulic Acid.

Chemical Synthesis
Several chemical synthesis routes for 2-methoxy-4-vinylphenol have been developed. A

common laboratory-scale synthesis involves the decarboxylation of ferulic acid. Other methods

start from more readily available precursors like vanillin.

Synthesis from Ferulic Acid
The thermal or catalyzed decarboxylation of ferulic acid is a straightforward method for

producing MVP.[9]

Ferulic Acid Decarboxylation
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2-Methoxy-4-vinylphenol

CO₂
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Caption: Chemical Synthesis of 2-Methoxy-4-vinylphenol from Ferulic Acid.

Synthesis from Vanillin
MVP can also be synthesized from vanillin through a Knoevenagel condensation with malonic

acid, followed by decarboxylation.[8]

Physicochemical Properties
A summary of the key physicochemical properties of 2-methoxy-4-vinylphenol is provided in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7751879/
https://www.benchchem.com/product/b3423779?utm_src=pdf-body
https://www.benchchem.com/product/b3423779?utm_src=pdf-body
https://www.researchgate.net/figure/The-most-efficient-approaches-for-the-synthesis-of-4-vinylphenols_fig2_360234848
https://www.benchchem.com/product/b3423779?utm_src=pdf-body-img
https://www.benchchem.com/product/b3423779?utm_src=pdf-body
https://2024.sci-hub.se/391/2c637caf4f645d862e66cd8e438ba041/simpson2005.pdf
https://www.benchchem.com/product/b3423779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₉H₁₀O₂

Molar Mass 150.17 g/mol

Appearance Colorless to pale yellow liquid

Odor Spicy, clove-like, smoky, medicinal

Boiling Point 269.35 °C

Flash Point 113 °C

CAS Number 7786-61-0

Solubility
Sparingly soluble in water; soluble in ethanol

and oils

Analytical Characterization
The identification and quantification of 2-methoxy-4-vinylphenol are typically performed using

chromatographic and spectroscopic methods.
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Technique Typical Observations

Gas Chromatography (GC)
Retention time is dependent on the column and

temperature program.

Mass Spectrometry (MS)
Molecular ion peak at m/z 150. Key fragment

ions at m/z 135, 107, and 77.

¹H-NMR (Proton NMR)

Signals corresponding to the vinyl protons (δ

~5.1-6.7 ppm), aromatic protons (δ ~6.8-7.0

ppm), methoxy protons (δ ~3.9 ppm), and the

phenolic proton (variable, often around 5.6

ppm).[7]

¹³C-NMR (Carbon NMR)

Signals for the vinyl carbons, aromatic carbons

(including those bonded to oxygen), and the

methoxy carbon.

Infrared (IR) Spectroscopy

Characteristic absorptions for the O-H stretch

(broad, ~3400 cm⁻¹), C-H stretches (aromatic

and vinyl), C=C stretches (aromatic and vinyl),

and C-O stretches.

Ultraviolet (UV) Spectroscopy Absorption maxima around 212 and 266 nm.

Experimental Protocols
Laboratory Synthesis of 2-Methoxy-4-vinylphenol from
Ferulic Acid
Objective: To synthesize 2-methoxy-4-vinylphenol via the thermal decarboxylation of ferulic

acid.

Materials:

trans-Ferulic acid

N,N-Dimethylformamide (DMF)

Dichloromethane
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, heating mantle, separatory funnel, rotary evaporator

Procedure:

Dissolve ferulic acid in DMF in a round-bottom flask.

Heat the solution to reflux under a nitrogen atmosphere for several hours.[9]

Monitor the reaction progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

Pour the mixture into water and extract with dichloromethane.

Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel.

Extraction and Identification from a Natural Source (e.g.,
Wheat Beer)
Objective: To extract and identify 2-methoxy-4-vinylphenol from a commercial wheat beer.

Materials:

Wheat beer

Dichloromethane or diethyl ether

Anhydrous sodium sulfate

Gas chromatograph-mass spectrometer (GC-MS)
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Procedure:

Degas the beer by stirring or sonication.

Perform a liquid-liquid extraction of the beer with dichloromethane or diethyl ether.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Carefully concentrate the extract to a small volume.

Analyze the extract by GC-MS.

Identify 2-methoxy-4-vinylphenol by comparing its retention time and mass spectrum with

that of an authentic standard.

Biological Activities and Applications
2-Methoxy-4-vinylphenol exhibits a range of biological activities and has several industrial

applications.

Caption: Applications of 2-Methoxy-4-vinylphenol.

Flavor and Fragrance: Widely used as a flavoring agent in foods and beverages and as a

fragrance component in perfumes and cosmetics.[1][2]

Pharmaceuticals: It has been investigated for its anti-inflammatory, antioxidant, and

anticancer properties.[11]

Polymer Chemistry: MVP is a promising bio-based monomer for the synthesis of specialty

polymers.[4][5]

Agrochemicals: It acts as a semiochemical (pheromone) for certain insects, such as the red

palm weevil.[2]

Conclusion
2-Methoxy-4-vinylphenol is a molecule with a rich history rooted in the study of natural

products and flavors. While its initial discovery is not pinpointed to a single event, its
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importance has grown with our ability to detect, synthesize, and characterize it. Today, it stands

as a significant compound at the intersection of food science, biotechnology, and green

chemistry. This guide has provided a foundational understanding of its discovery, synthesis,

and key technical data to aid in its further study and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lignin-derived guaiacols as platform chemicals for the modular synthesis of 1,2,3,4-
tetrahydroquinolines and benzomorpholines - PMC [pmc.ncbi.nlm.nih.gov]

2. 2-Methoxy-4-vinylphenol - Wikipedia [en.wikipedia.org]

3. Decarboxylation of Substituted Cinnamic Acids by Lactic Acid Bacteria Isolated during
Malt Whisky Fermentation - PMC [pmc.ncbi.nlm.nih.gov]

4. 4-Vinyl Guaiacol: A Key Intermediate for Biobased Polymers - PMC [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

6. Guaiacol - Wikipedia [en.wikipedia.org]

7. researchgate.net [researchgate.net]

8. 2024.sci-hub.se [2024.sci-hub.se]

9. researchgate.net [researchgate.net]

10. Generation of 4-vinylguaiacol through a novel high-affinity ferulic acid decarboxylase to
obtain smoke flavours without carcinogenic contaminants - PMC [pmc.ncbi.nlm.nih.gov]

11. Frontiers | Bioproduction of High-Concentration 4-Vinylguaiacol Using Whole-Cell
Catalysis Harboring an Organic Solvent-Tolerant Phenolic Acid Decarboxylase From Bacillus
atrophaeus [frontiersin.org]

To cite this document: BenchChem. [Discovery and history of 2-Methoxy-4-vinylphenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3423779#discovery-and-history-of-2-methoxy-4-
vinylphenol]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3423779?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12264585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12264585/
https://en.wikipedia.org/wiki/2-Methoxy-4-vinylphenol
https://pmc.ncbi.nlm.nih.gov/articles/PMC92463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC92463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11174018/
https://www.mdpi.com/2073-4360/15/9/2168
https://en.wikipedia.org/wiki/Guaiacol
https://www.researchgate.net/figure/H-NMR-spectra-of-4-vinylguaiacol_fig3_12168216
https://2024.sci-hub.se/391/2c637caf4f645d862e66cd8e438ba041/simpson2005.pdf
https://www.researchgate.net/figure/The-most-efficient-approaches-for-the-synthesis-of-4-vinylphenols_fig2_360234848
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751879/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2019.01798/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2019.01798/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2019.01798/full
https://www.benchchem.com/product/b3423779#discovery-and-history-of-2-methoxy-4-vinylphenol
https://www.benchchem.com/product/b3423779#discovery-and-history-of-2-methoxy-4-vinylphenol
https://www.benchchem.com/product/b3423779#discovery-and-history-of-2-methoxy-4-vinylphenol
https://www.benchchem.com/product/b3423779#discovery-and-history-of-2-methoxy-4-vinylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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